Cas no 137736-28-8 ([4-(4-chlorophenyl)cyclohexyl]methanol)

• Product Name: [4-(4-chlorophenyl)cyclohexyl]methanol
• CAS No: 137736-28-8
• MF: C₁₃H₁₇ClO
• MW: 224.726483106613
• CID: 1245883
• PubChem ID: 53925853
• Update Time: 2025-06-11

[4-(4-chlorophenyl)cyclohexyl]methanol Chemical and Physical Properties

Names and Identifiers

• [4-(4-Chlorophenyl)cyclohexyl]methanol
• AGN-PC-00EJRW
• 1,1,3,3-tetramethylguanidinium acetate
• [trans-4-(4-chlorophenyl)cyclohexyl]methanol
• [trans-2-(2-chloro-phenothiazin-10-yl)-cyclobutylmethyl]-dimethyl-amine, maleate (1:1)
• CTK0E5240
• Guanidine, N,N,N',N'-tetramethyl-, monoacetate
• tetramethylguanidinium acetate
• [TMGH][OAc]
• 1,1,3,3-tetramethylguanidine acetate
• 1,1,3,3-tetra-methylguanidinium acetate
• INSWJXJRICZMOG-UHFFFAOYSA-N
• 137736-28-8
• CS-0132484
• [trans-4-(4-Chlorophenyl)cyclohexyl]Methanol, 97per cent
• SCHEMBL2166886
• SCHEMBL9264511
• INSWJXJRICZMOG-XYPYZODXSA-N
• E81619
• [trans-4-(4-Chlorophenyl)cyclohexyl]Methanol, 97%
• trans-(4-(4-chlorophenyl)cyclohexyl) methanol
• trans-4-(4-Chlorophenyl)cyclohexyl)methanol
• DB-215376
• 1005503-17-2
• AKOS025396879
• [4-(4-chlorophenyl)cyclohexyl]methanol

• MDL： MFCD18803466
• Inchi： 1S/C13H17ClO/c14-13-7-5-12(6-8-13)11-3-1-10(9-15)2-4-11/h5-8,10-11,15H,1-4,9H2
• InChI Key： INSWJXJRICZMOG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CCC(CO)CC1

Computed Properties

• Exact Mass: 224.09700
• Monoisotopic Mass: 224.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Melting Point: 56-60℃
• PSA: 20.23000
• LogP: 3.60610

Additional information on [4-(4-chlorophenyl)cyclohexyl]methanol

Introduction to [4-(4-chlorophenyl)cyclohexyl]methanol (CAS No. 137736-28-8)

[4-(4-chlorophenyl)cyclohexyl]methanol, identified by its CAS number 137736-28-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound features a unique structural motif that has garnered considerable attention due to its potential applications in drug discovery and molecular design.

The molecular structure of [4-(4-chlorophenyl)cyclohexyl]methanol consists of a cyclohexyl ring substituted with a 4-chlorophenyl group and a hydroxymethyl moiety. This arrangement imparts specific steric and electronic properties that make it a valuable intermediate in the synthesis of more complex molecules. The presence of the chloro substituent on the phenyl ring enhances the electrophilicity of the aromatic system, facilitating various coupling reactions that are pivotal in medicinal chemistry.

In recent years, [4-(4-chlorophenyl)cyclohexyl]methanol has been explored as a building block in the development of novel therapeutic agents. Its structural features are particularly relevant in the design of compounds targeting neurological disorders, where precise spatial and electronic properties are crucial for efficacy. For instance, studies have demonstrated its utility in synthesizing analogs of known neuroactive compounds, which exhibit enhanced binding affinity to specific neurotransmitter receptors.

One of the most compelling aspects of [4-(4-chlorophenyl)cyclohexyl]methanol is its versatility in synthetic transformations. The hydroxymethyl group can undergo a variety of reactions, including esterification, etherification, and oxidation, allowing for the rapid construction of diverse molecular architectures. Additionally, the chloro-substituted phenyl ring serves as a handle for palladium-catalyzed cross-coupling reactions, enabling further functionalization and diversification.

Recent advancements in computational chemistry have also highlighted the importance of [4-(4-chlorophenyl)cyclohexyl]methanol in virtual screening and drug design. Molecular modeling studies suggest that this compound can serve as a scaffold for developing inhibitors targeting enzymes involved in inflammatory pathways. The cyclohexyl moiety provides steric bulk that can optimize binding interactions, while the chlorophenyl group contributes to electronic tuning, making it an ideal candidate for structure-activity relationship studies.

The synthesis of [4-(4-chlorophenyl)cyclohexyl]methanol typically involves multi-step organic transformations starting from readily available precursors. A common synthetic route includes the Friedel-Crafts alkylation of 4-chlorobenzene with cyclohexanone followed by reduction and subsequent functionalization. These methods highlight the compound's accessibility and its potential for large-scale production, which is essential for both academic research and industrial applications.

Moreover, [4-(4-chlorophenyl)cyclohexyl]methanol has been investigated in the context of green chemistry principles. Efforts have been made to develop more sustainable synthetic protocols that minimize waste and reduce energy consumption. These efforts align with the broader goal of making pharmaceutical research more environmentally friendly while maintaining high standards of efficiency and yield.

In conclusion, [4-(4-chlorophenyl)cyclohexyl]methanol (CAS No. 137736-28-8) represents a fascinating compound with significant potential in pharmaceutical chemistry. Its unique structural features, synthetic versatility, and relevance to current drug discovery efforts make it a valuable asset for researchers exploring new therapeutic strategies. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly important role in shaping the future of medicine.